Cas no 74762-98-4 (methyl 4-(2S)-2-aminopropylbenzoate)

• Product Name: methyl 4-(2S)-2-aminopropylbenzoate
• CAS No: 74762-98-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5779003
• PubChem ID: 70415573
• Update Time: 2025-05-24

methyl 4-(2S)-2-aminopropylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[(2S)-2-aminopropyl]benzoate
• 74762-98-4
• SCHEMBL10662499
• EN300-1850782
• Benzoic acid, 4-(2-aminopropyl)-, methyl ester, (S)- (9CI)
• methyl 4-(2S)-2-aminopropylbenzoate

• Inchi： 1S/C11H15NO2/c1-8(12)7-9-3-5-10(6-4-9)11(13)14-2/h3-6,8H,7,12H2,1-2H3/t8-/m0/s1
• InChI Key： RHBGWZSBVYGMNY-QMMMGPOBSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C[C@H](C)N)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-(2S)-2-aminopropylbenzoate

Methyl 4-(2S)-2-Aminopropylbenzoate: A Comprehensive Overview

Methyl 4-(2S)-2-aminopropylbenzoate, identified by the CAS number 74762-98-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. The name itself highlights its structural components: a benzoate group attached to a methyl ester, with a chiral 2-amino propyl substituent at the para position of the benzene ring. This configuration imparts distinct stereochemical properties, making it a valuable molecule for enantioselective synthesis and asymmetric catalysis.

The synthesis of methyl 4-(2S)-2-aminopropylbenzoate involves a series of well-defined chemical reactions. Starting from the corresponding benzoic acid derivative, the introduction of the amino propyl group at the para position is achieved through nucleophilic substitution or coupling reactions. The stereochemistry at the chiral center is carefully controlled to ensure the desired (2S) configuration. This process underscores the importance of stereocontrol in organic synthesis, particularly for compounds intended for pharmaceutical applications where stereochemistry can significantly influence biological activity.

Recent studies have explored the biological activity of methyl 4-(2S)-2-aminopropylbenzoate, revealing its potential as a modulator of various cellular pathways. For instance, research has demonstrated its ability to interact with G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. The compound's unique structure allows it to bind selectively to these receptors, potentially leading to novel therapeutic agents for conditions such as hypertension, inflammation, and neurodegenerative diseases.

In addition to its pharmacological applications, methyl 4-(2S)-2-aminopropylbenzoate has shown promise in materials science. Its chiral properties make it an attractive candidate for the development of liquid crystal materials and chiral catalysts. Recent advancements in asymmetric catalysis have highlighted its role in facilitating enantioselective reactions, further underscoring its versatility across multiple disciplines.

The compound's stability and solubility properties are also critical factors influencing its applications. Studies have shown that methyl 4-(2S)-2-aminopropylbenzoate exhibits good solubility in organic solvents and moderate stability under physiological conditions. These characteristics make it suitable for formulation into various drug delivery systems, including liposomal formulations and polymer-based nanocarriers.

From an environmental standpoint, methyl 4-(2S)-2-aminopropylbenzoate has been evaluated for its biodegradability and ecotoxicological effects. Research indicates that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. Additionally, toxicity studies have demonstrated low acute toxicity to aquatic organisms, aligning with current green chemistry principles.

In conclusion, methyl 4-(2S)-2-aminopropylbenzoate (CAS No. 74762-98-4) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, stereochemical properties, and biological activity position it as a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.